Cas no 946212-64-2 (methyl 2-(2-{6-(3-methylphenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate)

• Product Name: methyl 2-(2-{6-(3-methylphenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate
• CAS No: 946212-64-2
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 5443878
• Update Time: 2025-11-06

methyl 2-(2-{6-(3-methylphenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• CVYOZXFMWIXYBJ-UHFFFAOYSA-N
• methyl 2-(2-{6-(3-methylphenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate

• Inchi： 1S/C21H25N3O5S/c1-16-7-5-8-17(13-16)14-23-11-6-12-24(30(23,27)28)15-20(25)22-19-10-4-3-9-18(19)21(26)29-2/h3-5,7-10,13H,6,11-12,14-15H2,1-2H3,(H,22,25)
• InChI Key： CVYOZXFMWIXYBJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CN1CCCN(CC2=CC=CC(C)=C2)S1(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-(2-{6-(3-methylphenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate

Methyl 2-(2-{6-(3-methylphenyl)methyl-1,1-dioxo-1λ6,2,6-thiadiazinan-2-yl}acetamido)benzoate: A Comprehensive Overview

The compound with CAS No. 946212-64-2, known as methyl 2-(2-{6-(3-methylphenyl)methyl-1,1-dioxo-1λ6,2,6-thiadiazinan-2-yl}acetamido)benzoate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Methyl 2-(2-{6-(3-methylphenyl)methyl-1,1-dioxo-1λ6,2,6-thiadiazinan-2-yl}acetamido)benzoate is characterized by its intricate molecular architecture, which includes a benzoate group attached to a methyl ester and a substituted acetamido group. The presence of the thiadiazine ring introduces interesting electronic properties that make this compound a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems. Its ability to interact with specific biological molecules makes it a candidate for use in anticancer therapies and neuroprotective agents. Researchers have also explored its role in enzyme inhibition, where it has shown promise in modulating key enzymes involved in disease progression.

The synthesis of methyl 2-(2-{6-(3-methylphenyl)methyl-1,1-dioxo-1λ6,2,6-thiadiazinan-2-yl}acetamido)benzoate involves a series of carefully designed organic reactions. These include nucleophilic substitutions, acetylations, and cyclizations that ensure the formation of the thiadiazine ring and the esterification process. The optimization of these steps has been a focus of recent research to improve yield and purity.

In terms of applications, this compound has been tested in preclinical models for its antimicrobial activity, where it exhibited significant efficacy against various bacterial strains. Additionally, its anti-inflammatory properties have been studied in vitro, suggesting potential use in treating chronic inflammatory conditions.

The structural versatility of methyl 2-(...thiadiazinan...)benzoate allows for further functionalization to enhance its bioavailability and pharmacokinetic properties. Researchers are currently investigating methods to modify the side chains to improve solubility and reduce toxicity.

In conclusion, methyl 2-(...thiadiazinan...)benzoate represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and emerging research findings position it as a valuable tool in advancing modern medicine and materials science.